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Compound of Interest

4-Chloro-2-(trifluoromethyl)phenyl
Compound Name:
isocyanate

Cat. No.: B098496

A Technical Guide to 4-Chloro-2-
(trifluoromethyl)phenyl Isocyanate

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides an in-depth look at the
molecular structure and properties of 4-Chloro-2-(trifluoromethyl)phenyl isocyanate, a key
building block in the synthesis of various pharmaceutical compounds.

Molecular Properties and Structure

4-Chloro-2-(trifluoromethyl)phenyl isocyanate is a substituted aromatic isocyanate. Its
chemical formula is C8BH3CIF3NO.[1][2] The molecule consists of a central benzene ring, to
which four different functional groups are attached: a chlorine atom, a trifluoromethyl group, an
isocyanate group, and a hydrogen atom. The systematic name for this compound is 4-chloro-1-
isocyanato-2-(trifluoromethyl)benzene.[1][2]

The key quantitative data for this compound are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b098496?utm_src=pdf-interest
https://www.benchchem.com/product/b098496?utm_src=pdf-body
https://www.benchchem.com/product/b098496?utm_src=pdf-body
https://www.capotchem.com/doc/viewspec_16588-69-5.html
https://chemdad.com/index.php?c=article&id=19659
https://www.capotchem.com/doc/viewspec_16588-69-5.html
https://chemdad.com/index.php?c=article&id=19659
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C8H3CIF3NO [1112]
Molecular Weight 221.56 g/mol [11[2][3]

CAS Number 16588-69-5 [1][21[4]

Molecular Structure Visualization

The structural arrangement of the atoms in 4-Chloro-2-(trifluoromethyl)phenyl isocyanate is
crucial for its reactivity and its role in chemical synthesis. The following diagram illustrates the

molecular structure.

Caption: Molecular structure of 4-Chloro-2-(trifluoromethyl)phenyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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